Cas no 89516-04-1 (Quinoline, 2-(octahydro-4,7-methano-1H-inden-5-yl)-)

Quinoline, 2-(octahydro-4,7-methano-1H-inden-5-yl)- structure
89516-04-1 structure
Product Name:Quinoline, 2-(octahydro-4,7-methano-1H-inden-5-yl)-
CAS No:89516-04-1
MF:C19H21N
MW:263.37674498558
CID:598063
PubChem ID:13186802
Update Time:2025-04-19

Quinoline, 2-(octahydro-4,7-methano-1H-inden-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 2-(octahydro-4,7-methano-1H-inden-5-yl)-
    • 89516-04-1
    • DTXSID70525856
    • 2-(Octahydro-1H-4,7-methanoinden-5-yl)quinoline
    • Inchi: 1S/C19H21N/c1-2-7-18-12(4-1)8-9-19(20-18)17-11-13-10-16(17)15-6-3-5-14(13)15/h1-2,4,7-9,13-17H,3,5-6,10-11H2
    • InChI Key: UQSWYCDTAHDTMZ-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C=CC=1C1CC2CC1C1CCCC12

Computed Properties

  • Exact Mass: 263.167399674g/mol
  • Monoisotopic Mass: 263.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 12.9Ų
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